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Introduction: The Role of Stable Isotopes in
Advanced Research

In the landscape of modern chemical and pharmaceutical research, stable isotope-labeled
(SIL) compounds are indispensable tools.[1] By replacing specific atoms with their heavier,
non-radioactive isotopes—such as deuterium (?H) for hydrogen—we can subtly alter a
molecule's mass without significantly changing its chemical properties.[2][3] This seemingly
simple substitution provides a powerful mechanism for tracing molecular fates, elucidating
reaction mechanisms, and achieving unparalleled accuracy in quantitative analysis.[1][4]

This guide focuses on Chloroethane-d5 (CAS number 19199-91-8), the deuterated analogue
of chloroethane.[5] With the chemical formula CDsCD:2Cl, this compound has all five hydrogen
atoms replaced by deuterium. This complete deuteration makes it an ideal internal standard for
mass spectrometry, a tracer for metabolic studies of ethylating agents, and a specialized
reagent in chemical synthesis. For researchers, scientists, and drug development
professionals, understanding the technical nuances of Chloroethane-d5 is key to leveraging its
full potential in experimental design and data interpretation.
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Physicochemical and Isotopic Properties

Chloroethane-d5 is a colorless, flammable gas at standard temperature and pressure,
typically handled as a refrigerated or pressurized liquid.[6][7] Its physical properties are largely
similar to its non-deuterated counterpart, but its increased mass is a critical feature for its
primary applications.

Property Value Source(s)
CAS Number 19199-91-8

Molecular Formula CDsCDCI

Molecular Weight 69.54 g/mol

Ethyl chloride-d5, 1-chloro-
Synonyms ) [5]
1,1,2,2,2-pentadeuterioethane

Isotopic Purity Typically =298 atom % D

Mass Shift vs. Unlabeled M+5

Boiling Point 12.7 °C (Predicted) [8]
Density 0.953 g/cm?3 (Predicted) [8]
Flash Point -50 °C (-58 °F) (closed cup)

Synthesis and Isotopic Labeling Strategy

The synthesis of highly deuterated compounds like Chloroethane-d5 requires a strategic
approach to ensure the efficient incorporation of deuterium atoms. While specific commercial
synthesis routes are proprietary, a plausible and common strategy involves the
hydrochlorination of deuterated ethylene (CzDa4) or the reduction and subsequent chlorination of
a deuterated acetyl group.

A general conceptual pathway can be illustrated as follows:
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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